Cas no 1021109-29-4 (N-(4-methylpyridin-2-yl)-6-{4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine)

• Product Name: N-(4-methylpyridin-2-yl)-6-{4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine
• CAS No: 1021109-29-4
• MF: C₂₂H₂₁F₃N₆O
• MW: 442.436954259872
• CID: 5802309
• PubChem ID: 42111684
• Update Time: 2025-05-30

N-(4-methylpyridin-2-yl)-6-{4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-methylpyridin-2-yl)-6-{4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine
• [4-[6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl]piperazin-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• (4-(6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)piperazin-1-yl)(2-(trifluoromethyl)phenyl)methanone
• 1021109-29-4
• AKOS024501937
• F5232-0039
• VU0638287-1

• Inchi： 1S/C22H21F3N6O/c1-15-8-9-26-19(14-15)27-18-6-7-20(29-28-18)30-10-12-31(13-11-30)21(32)16-4-2-3-5-17(16)22(23,24)25/h2-9,14H,10-13H2,1H3,(H,26,27,28)
• InChI Key： LHYZUSVYTMSAGC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(N1CCN(C2=CC=C(NC3C=C(C)C=CN=3)N=N2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 442.17289380g/mol
• Monoisotopic Mass: 442.17289380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.2Ų

Additional information on N-(4-methylpyridin-2-yl)-6-{4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine

N-(4-methylpyridin-2-yl)-6-{4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine: A Comprehensive Overview

The compound with CAS No. 1021109-29-4, named N-(4-methylpyridin-2-yl)-6-{4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a pyridazine ring, a piperazine moiety, and a trifluoromethylbenzoyl group, all interconnected in a manner that imparts unique chemical properties.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules, allowing researchers to explore their potential in drug discovery and materials science. The pyridazine core of the molecule is known for its aromatic stability and ability to participate in various electronic interactions, making it a valuable component in designing bioactive compounds. The piperazine ring, on the other hand, is a versatile structural element commonly found in pharmaceutical agents due to its ability to form hydrogen bonds and act as a scaffold for diverse functional groups.

One of the most notable features of this compound is the presence of the trifluoromethylbenzoyl group. This substituent not only enhances the molecule's stability but also contributes to its lipophilicity, which is crucial for drug absorption and bioavailability. Recent studies have highlighted the importance of such fluorinated groups in modulating the pharmacokinetic properties of drugs, making this compound a promising candidate for further investigation in medicinal chemistry.

The synthesis of N-(4-methylpyridin-2-yl)-6-{4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine involves a series of carefully orchestrated reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. These steps require meticulous control over reaction conditions to ensure high yields and purity. The use of advanced catalytic systems and green chemistry principles has further streamlined the synthesis process, aligning it with contemporary sustainability goals.

From an applications perspective, this compound has shown potential in several areas. In pharmacology, its structural features suggest it could serve as a lead compound for developing agents targeting specific biological pathways. For instance, the pyridazine moiety has been implicated in modulating kinase activity, while the piperazine ring could enhance binding affinity to receptor sites. Additionally, the trifluoromethylbenzoyl group may contribute to selective inhibition of enzymes or modulation of ion channels.

Recent research has also explored the electronic properties of this compound, revealing its potential as a building block for advanced materials such as organic semiconductors or light-emitting diodes (LEDs). The conjugated system within the molecule facilitates efficient charge transport, making it a candidate for next-generation electronic devices. Furthermore, its stability under various environmental conditions suggests it could be used in harsh operating environments typical of industrial applications.

In terms of safety and handling, this compound adheres to standard laboratory protocols for organic chemicals. Its non-hazardous nature ensures that it can be synthesized and utilized without posing significant risks to personnel or the environment. This aligns with global efforts to promote safer chemical practices and reduce ecological impact.

Looking ahead, ongoing studies are focused on optimizing the synthesis process further and exploring novel applications for this compound. Collaborative efforts between academic institutions and industry partners are expected to yield breakthroughs that leverage its unique properties for real-world benefits.